Cas no 1783425-58-0 (2-(2-Chloro-6-methoxyphenyl)-2-methylpropanoic acid)

• Product Name: 2-(2-Chloro-6-methoxyphenyl)-2-methylpropanoic acid
• CAS No: 1783425-58-0
• MF: C₁₁H₁₃ClO₃
• MW: 228.672122716904
• CID: 5697708
• PubChem ID: 84736029
• Update Time: 2025-10-31

2-(2-Chloro-6-methoxyphenyl)-2-methylpropanoic acid Chemical and Physical Properties

Names and Identifiers

• 1783425-58-0
• EN300-1139065
• 2-(2-Chloro-6-methoxyphenyl)-2-methylpropanoicacid
• 2-(2-Chloro-6-methoxyphenyl)-2-methylpropanoic acid
• Benzeneacetic acid, 2-chloro-6-methoxy-α,α-dimethyl-

• Inchi： 1S/C11H13ClO3/c1-11(2,10(13)14)9-7(12)5-4-6-8(9)15-3/h4-6H,1-3H3,(H,13,14)
• InChI Key： AYFISJYGYMKOPI-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1C(C(=O)O)(C)C)OC

Computed Properties

• Exact Mass: 228.0553220g/mol
• Monoisotopic Mass: 228.0553220g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 240
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 46.5Ų

Experimental Properties

• Density: 1.224±0.06 g/cm3(Predicted)
• Boiling Point: 363.4±32.0 °C(Predicted)
• pka: 4.01±0.14(Predicted)

Additional information on 2-(2-Chloro-6-methoxyphenyl)-2-methylpropanoic acid

Research Brief on 2-(2-Chloro-6-methoxyphenyl)-2-methylpropanoic Acid (CAS: 1783425-58-0)

2-(2-Chloro-6-methoxyphenyl)-2-methylpropanoic acid (CAS: 1783425-58-0) is a synthetic compound that has garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential therapeutic applications. Recent studies have focused on its structural properties, biological activity, and possible mechanisms of action, making it a promising candidate for drug development.

Recent research has explored the compound's role as a modulator of specific biochemical pathways. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated that 2-(2-Chloro-6-methoxyphenyl)-2-methylpropanoic acid exhibits inhibitory effects on certain inflammatory markers, suggesting its potential use in treating chronic inflammatory diseases. The study utilized in vitro assays and molecular docking simulations to elucidate the compound's interaction with key protein targets.

Another significant development is the compound's application in oncology research. A preclinical study conducted by a team at the National Cancer Institute revealed that 2-(2-Chloro-6-methoxyphenyl)-2-methylpropanoic acid could induce apoptosis in specific cancer cell lines by disrupting mitochondrial function. The findings, published in Cancer Research, highlight the compound's potential as a chemotherapeutic agent, though further in vivo studies are required to validate these results.

In addition to its therapeutic potential, recent advancements in synthetic chemistry have improved the scalable production of 2-(2-Chloro-6-methoxyphenyl)-2-methylpropanoic acid. A 2024 paper in Organic Process Research & Development outlined a novel, cost-effective synthesis route that enhances yield and purity, addressing previous challenges in large-scale manufacturing. This development is critical for facilitating future clinical trials and commercialization efforts.

Despite these promising findings, challenges remain. The pharmacokinetic and pharmacodynamic profiles of 2-(2-Chloro-6-methoxyphenyl)-2-methylpropanoic acid are still under investigation, with researchers emphasizing the need for comprehensive toxicology studies. Additionally, its bioavailability and metabolic stability in human models require further exploration to ensure its viability as a drug candidate.

In conclusion, 2-(2-Chloro-6-methoxyphenyl)-2-methylpropanoic acid (CAS: 1783425-58-0) represents a compound of high interest in chemical biology and pharmaceutical research. Its diverse biological activities and improved synthetic accessibility position it as a promising candidate for therapeutic development. Continued research efforts will be essential to fully understand its mechanisms and translate these findings into clinical applications.